Cas no 190197-86-5 (4-Bromo-3-(bromomethyl)benzonitrile)

4-Bromo-3-(bromomethyl)benzonitrile is a brominated aromatic nitrile compound with significant utility in organic synthesis and pharmaceutical intermediates. Its key structural features—a bromomethyl group and a nitrile functionality—make it a versatile building block for further functionalization, including nucleophilic substitution and cross-coupling reactions. The presence of two bromine atoms enhances reactivity, facilitating selective modifications for complex molecule construction. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules and agrochemicals. High purity and consistent quality ensure reliable performance in research and industrial applications. Proper handling is advised due to its reactivity and potential sensitivity to moisture.
4-Bromo-3-(bromomethyl)benzonitrile structure
190197-86-5 structure
Product Name:4-Bromo-3-(bromomethyl)benzonitrile
CAS No:190197-86-5
MF:C8H5Br2N
MW:274.940000295639
MDL:MFCD12755973
CID:1011437
PubChem ID:11471344
Update Time:2025-08-04

4-Bromo-3-(bromomethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-3-(bromomethyl)benzonitrile
    • 4-BROMO-3-(BROMOMETHYL)-BENZONITRILE
    • BENZONITRILE,4-BROMO-3-(BROMOMETHYL)-
    • 2-BROMO-5-CYANOBENZYL BROMIDE
    • 4-bromo-3-bromomethylbenzonitrile
    • Benzonitrile, 4-bromo-3-(bromomethyl)-
    • AEXYSQSKOJJWLK-UHFFFAOYSA-N
    • 4-bromo-3-bromomethyl-benzonitrile
    • 6117AJ
    • FCH4898250
    • AB66014
    • TRA0078544
    • AK187450
    • SY022576
    • AX8268787
    • 4-Bromo-3-(bromomethyl)benzonitrile, AldrichCPR
    • AS-32251
    • MFCD12755973
    • DB-367489
    • A880427
    • SCHEMBL1232330
    • 190197-86-5
    • AKOS014096717
    • EN300-188254
    • DTXSID10466996
    • MDL: MFCD12755973
    • Inchi: 1S/C8H5Br2N/c9-4-7-3-6(5-11)1-2-8(7)10/h1-3H,4H2
    • InChI Key: AEXYSQSKOJJWLK-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C#N)C=C1CBr

Computed Properties

  • Exact Mass: 272.87900
  • Monoisotopic Mass: 272.87887g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.8
  • XLogP3: 2.9

Experimental Properties

  • PSA: 23.79000
  • LogP: 3.21568

4-Bromo-3-(bromomethyl)benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013009686-250mg
4-Bromo-3-(bromomethyl)benzonitrile
190197-86-5 97%
250mg
$499.20 2023-09-02
Alichem
A013009686-500mg
4-Bromo-3-(bromomethyl)benzonitrile
190197-86-5 97%
500mg
$831.30 2023-09-02
Alichem
A013009686-1g
4-Bromo-3-(bromomethyl)benzonitrile
190197-86-5 97%
1g
$1490.00 2023-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-FK580-200mg
4-Bromo-3-(bromomethyl)benzonitrile
190197-86-5 95+%
200mg
369.0CNY 2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-FK580-50mg
4-Bromo-3-(bromomethyl)benzonitrile
190197-86-5 95+%
50mg
153.0CNY 2021-07-10
Ambeed
A509956-100mg
4-Bromo-3-(bromomethyl)benzonitrile
190197-86-5 95%
100mg
$40.0 2025-02-22
Ambeed
A509956-250mg
4-Bromo-3-(bromomethyl)benzonitrile
190197-86-5 95%
250mg
$48.0 2025-02-22
Ambeed
A509956-1g
4-Bromo-3-(bromomethyl)benzonitrile
190197-86-5 95%
1g
$129.0 2025-02-22
abcr
AB451729-250 mg
4-Bromo-3-(bromomethyl)benzonitrile, 95%; .
190197-86-5 95%
250mg
€141.60 2023-04-22
abcr
AB451729-1 g
4-Bromo-3-(bromomethyl)benzonitrile, 95%; .
190197-86-5 95%
1g
€278.40 2023-04-22

4-Bromo-3-(bromomethyl)benzonitrile Production Method

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